Cas no 572889-21-5 (N-4-(4-aminophenyl)-1,3-thiazol-2-ylpyridin-3-amine)

• Product Name: N-4-(4-aminophenyl)-1,3-thiazol-2-ylpyridin-3-amine
• CAS No: 572889-21-5
• MF: C₁₄H₁₂N₄S
• MW: 268.336880683899
• CID: 4043769
• PubChem ID: 76145151
• Update Time: 2025-10-28

N-4-(4-aminophenyl)-1,3-thiazol-2-ylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-[4-(4-aminophenyl)-2-thiazolyl]-
• 4-(4-aminophenyl)-N-pyridin-3-yl-1,3-thiazol-2-amine
• N-4-(4-aminophenyl)-1,3-thiazol-2-ylpyridin-3-amine
• F2147-1699
• N-[4-(4-aminophenyl)-1,3-thiazol-2-yl]pyridin-3-amine
• 572889-21-5
• 4-(4-aminophenyl)-N-(pyridin-3-yl)thiazol-2-amine
• AKOS024627779

• Inchi： 1S/C14H12N4S/c15-11-5-3-10(4-6-11)13-9-19-14(18-13)17-12-2-1-7-16-8-12/h1-9H,15H2,(H,17,18)
• InChI Key： CMKZSBYITRXXIT-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(N)C=C2)N=C1NC1=CC=CN=C1

Computed Properties

• Exact Mass: 268.07826757Da
• Monoisotopic Mass: 268.07826757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-4-(4-aminophenyl)-1,3-thiazol-2-ylpyridin-3-amine

Comprehensive Overview of N-4-(4-aminophenyl)-1,3-thiazol-2-ylpyridin-3-amine (CAS No. 572889-21-5): Properties, Applications, and Research Insights

The compound N-4-(4-aminophenyl)-1,3-thiazol-2-ylpyridin-3-amine (CAS No. 572889-21-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. With its thiazole and pyridine moieties linked via an aminophenyl bridge, this compound exhibits intriguing electronic and binding properties, making it a subject of interest for drug discovery and organic electronics applications.

Recent studies have highlighted the potential of N-4-(4-aminophenyl)-1,3-thiazol-2-ylpyridin-3-amine as a scaffold for kinase inhibitors, particularly in oncology research. The thiazole-pyridine core structure demonstrates remarkable affinity for certain cancer-related protein targets, aligning with current trends in personalized medicine and targeted therapy development. Researchers are particularly interested in how modifications to the aminophenyl group might influence bioavailability and selectivity.

From a materials science perspective, the conjugated π-system of CAS 572889-21-5 makes it a candidate for organic semiconductor applications. Its electron-rich thiazole and pyridine components contribute to interesting charge transport properties, relevant to the growing field of flexible electronics and OLED technologies. This dual applicability in both life sciences and materials engineering makes it a particularly valuable compound for interdisciplinary research.

The synthesis of N-4-(4-aminophenyl)-1,3-thiazol-2-ylpyridin-3-amine typically involves multi-step organic reactions, with careful control required to maintain the integrity of the aminophenyl functionality. Recent methodological improvements have focused on greener synthetic approaches, reflecting the pharmaceutical industry's growing emphasis on sustainable chemistry practices. These developments address common search queries about "environmentally friendly synthesis of heterocyclic compounds."

Analytical characterization of 572889-21-5 presents specific challenges due to the compound's polarity and potential for tautomerism. Advanced techniques such as 2D NMR and high-resolution mass spectrometry are typically employed to confirm its structure, a topic frequently searched by analytical chemists working with similar thiazole-containing compounds. The compound's UV-Vis absorption profile, with characteristic peaks attributable to the pyridine-thiazole system, makes it particularly interesting for spectroscopic studies.

In drug discovery circles, there's growing interest in how N-4-(4-aminophenyl)-1,3-thiazol-2-ylpyridin-3-amine derivatives might address current challenges in antibiotic resistance. The thiazole ring system is known to exhibit antimicrobial properties, and researchers are actively investigating whether modifications to this core structure could yield novel antibacterial agents. This aligns with widespread public concern about superbugs and the search for "new antibiotic compounds."

The compound's safety profile and ADME (Absorption, Distribution, Metabolism, Excretion) properties are currently under investigation in preclinical studies. Early data suggests that the aminophenyl moiety may influence metabolic stability, a crucial factor in pharmaceutical development that frequently appears in drug design literature searches. These findings contribute to the broader understanding of structure-property relationships in medicinal chemistry.

From a commercial availability standpoint, CAS 572889-21-5 remains a specialty chemical primarily used in research settings. Its price and purity specifications vary significantly among suppliers, a common concern for researchers searching for "high-purity heterocyclic compounds." The development of more cost-effective production methods could potentially increase its accessibility for broader applications.

Future research directions for N-4-(4-aminophenyl)-1,3-thiazol-2-ylpyridin-3-amine may explore its potential in neurodegenerative disease research, given the increasing focus on thiazole-based neuroprotective agents. Additionally, its application in organic photovoltaics is another promising avenue, responding to the global push for renewable energy solutions. These potential applications address frequently searched topics in both medical and materials science communities.

In conclusion, 572889-21-5 represents a fascinating case study in how fundamental chemical research can span multiple disciplines. Its unique combination of thiazole, pyridine, and aminophenyl functionalities continues to inspire innovative applications across chemistry, biology, and materials science, making it a compound worthy of continued investigation and discussion in scientific circles.